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For researchers, scientists, and drug development professionals, the proper disposal of
laboratory waste is a critical component of ensuring a safe and compliant research
environment. This guide provides a comprehensive overview of the procedures for managing
and disposing of laboratory waste at the University of Maryland, Baltimore (UMB), with a focus
on how to determine the correct protocol for any given substance, which we will refer to
generically as "UMB24" for the purpose of this guide. Adherence to these guidelines is
essential for the safety of all laboratory personnel and the protection of the environment.

Identifying Your Waste: The First Step to Proper
Disposal

Before any disposal procedures can be initiated, the nature of the waste must be thoroughly
identified. The University of Maryland, Baltimore's Environmental Health and Safety (EHS)
office provides clear guidelines for the classification of laboratory waste.[1] The primary
categories include chemical waste, biological waste, and radioactive waste.

Table 1: UMB Laboratory Waste Classification
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Waste Category

Description

Examples

Chemical Waste

Waste with properties that
make it dangerous or capable
of having a harmful effect on
human health or the

environment.

Solvents, heavy metals,
laboratory chemicals,
pesticides, mercury-containing

items.

Biological Waste

Waste contaminated or
potentially contaminated with
infectious agents, human or

animal tissue, or bodily fluids.

[2]

Microbiological cultures,
clinical specimens, animal
carcasses, contaminated

labware.[2]

Radioactive Waste

Any waste that contains or is
contaminated with radioactive

material.

Liquid scintillation fluids,
contaminated experimental
materials, animal carcasses
containing radioactive

materials.

General Disposal Procedures

Once the waste has been properly identified, the following step-by-step procedures, in

accordance with UMB's EHS guidelines, should be followed.

It is crucial to segregate different types of waste to prevent hazardous reactions.[3] Never mix

chemical, radioactive, and infectious waste unless explicitly permitted by UMB EHS.

Use appropriate, leak-proof containers for waste accumulation. The EHS office can provide

specific containers, such as 5-gallon carboys and buckets for larger quantities of chemical

waste. For sharps, always use a designated, puncture-resistant sharps container.[2]

All waste containers must be accurately and clearly labeled. The label should include the words

"Hazardous Waste," the full names of all constituents, their relative percentages, the building

and room of origin, a contact name and phone number, and the date of waste generation.[3]

UMB EHS provides pre-printed labels for various types of hazardous waste.[4][5]
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Store waste in a designated satellite accumulation area within your laboratory. Ensure that the
storage area is secure and that incompatible wastes are segregated.

Once a waste container is ready for disposal, a pickup must be scheduled with the EHS office.
This can be done by submitting an online waste removal request form for chemical, biological,

or radioactive waste.[6]

Visualizing the Disposal Workflow

To aid in understanding the general waste disposal process at UMB, the following diagram
illustrates the decision-making and procedural flow.
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Start: Waste Generation

Generate Laboratory Waste (UMB24)

Step 1: Identification & Classification

Identify Hazards of UMB24
(Chemical, Biological, Radioactive?)

Step 2: Segregation & Containerization
\ 4

Segregate Waste by Hazard Class

\ 4

Select Appropriate Waste Container

Step 3: Labeling
\ 4

Label Container with 'Hazardous Waste' and Contents

Step 4: Accumulation & Storage
\4

Store in Designated Satellite Accumulation Area

Step 5: Disppsal Request
\4

Submit Online Waste Removal Request to EHS

EHS Pickup & Disposal

Click to download full resolution via product page

General Laboratory Waste Disposal Workflow at UMB
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Specific Protocols for Different Waste Types
While the general procedure remains consistent, specific handling protocols vary depending on
the waste classification.

Chemical Waste:

e Segregation: Incompatible chemicals must be stored separately to avoid dangerous
reactions. Refer to the EHS guidelines for specific compatibility charts.[4]

o Containers: For chemically contaminated glassware, rinse it multiple times with an
appropriate solvent and dispose of the solvent as chemical waste before discarding the
glassware in a broken glass box.

Biological Waste:

o Sharps: Needles, syringes, and other sharps must be placed in an autoclavable, puncture-
resistant sharps container.[2] Do not recap or bend needles.[2]

o Contaminated Materials: Place contaminated lab materials in a biohazard box lined with a
plastic bag. Double-bag wet waste.[2]

Radioactive Waste:

o Authorization: Prior to generating mixed-hazard waste (e.g., chemically and radioactively
contaminated), permission must be obtained from UMB EHS.

» Labeling: Affix a "Caution Radioactive Material" label to the outer container and complete a
usage form for each waste container.

By following these established procedures, researchers can ensure that laboratory waste is
managed in a safe, compliant, and environmentally responsible manner. For any uncertainties
or specific questions regarding a particular substance, always consult the University of
Maryland, Baltimore's Environmental Health and Safety office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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